Cas no 1784875-09-7 (3-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)propanoic acid)

• Product Name: 3-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)propanoic acid
• CAS No: 1784875-09-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5717532
• PubChem ID: 70354348
• Update Time: 2025-06-29

3-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)propanoic acid
• 3-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)propanoicacid
• SCHEMBL10377019
• 1784875-09-7
• EN300-1139057

• Inchi： 1S/C9H11NO3/c1-10-5-4-7(6-8(10)11)2-3-9(12)13/h4-6H,2-3H2,1H3,(H,12,13)
• InChI Key： MLGOQTYAPRIUTC-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=CN1C)CCC(=O)O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)propanoic acid

3-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)propanoic acid: A Comprehensive Overview

The compound with CAS No. 1784875-09-7, known as 3-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development.

Recent studies have highlighted the importance of pyridine derivatives in modulating various cellular pathways, particularly those involved in inflammation and oxidative stress. The unique structure of this compound, featuring a methyl group attached to the pyridine ring and a propanoic acid moiety, contributes to its bioactivity. Researchers have explored its potential as an anti-inflammatory agent, demonstrating promising results in vitro and in vivo models.

The synthesis of 3-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)propanoic acid involves a multi-step process that includes nucleophilic substitution and cyclization reactions. These steps are critical in ensuring the formation of the desired pyridine ring system with the correct stereochemistry. The use of advanced synthetic techniques has allowed for higher yields and improved purity, making this compound more accessible for further research.

In terms of pharmacokinetics, this compound exhibits favorable properties, including good solubility and moderate bioavailability. These characteristics make it an attractive candidate for oral administration in drug delivery systems. Recent advancements in nanotechnology have enabled the encapsulation of this compound within lipid nanoparticles, enhancing its stability and targeting efficiency.

The biological evaluation of this compound has revealed its potential as a modulator of key enzymes involved in cellular signaling pathways. For instance, it has shown inhibitory activity against cyclooxygenase (COX)-2, an enzyme associated with inflammation and pain. This activity suggests its potential application in the treatment of conditions such as arthritis and other inflammatory disorders.

In addition to its pharmacological properties, the compound has also been studied for its role in neuroprotective effects. Preclinical studies indicate that it may protect neurons from oxidative damage by upregulating antioxidant enzymes such as glutathione peroxidase and superoxide dismutase. These findings open new avenues for its use in neurodegenerative diseases like Alzheimer's and Parkinson's.

The structural elucidation of this compound was achieved through a combination of spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirmed the presence of the methyl group at position 1 of the pyridine ring and the propanoic acid group at position 4, providing a solid foundation for further structural modifications.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the synthesis and bioavailability of this compound. By employing green chemistry principles, researchers have developed environmentally friendly methods that reduce waste and energy consumption during production.

In conclusion, CAS No. 1784875-09-7, or 3-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)propanoic acid, represents a significant advancement in the field of pyridine derivatives with promising therapeutic applications. Continued research into its biological mechanisms and pharmacokinetics will undoubtedly pave the way for its clinical translation and commercialization.